Cas no 853070-30-1 (tert-Butyl 5-amino-2-fluorobenzoate)
853070-30-1 structure
Product Name:tert-Butyl 5-amino-2-fluorobenzoate
CAS No:853070-30-1
MF:C11H14FNO2
MW:211.232766628265
CID:717186
Update Time:2026-04-29
tert-Butyl 5-amino-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-amino-2-fluorobenzoate
- Benzoic acid,5-amino-2-fluoro-, 1,1-dimethylethyl ester
- tert-butyl 5-azanyl-2-fluoranyl-benzoate
-
- Inchi： InChI=1S/C11H14FNO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,13H2,1-3H3
- InChI Key： CFAFNDBKLVKVHO-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)C1=C(C=CC(=C1)N)F
Computed Properties
- Exact Mass: 211.10100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 52.32000
- LogP: 2.94440
tert-Butyl 5-amino-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205978-10mg |
tert-Butyl 5-Amino-2-fluorobenzoate |
853070-30-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205978-50mg |
tert-Butyl 5-Amino-2-fluorobenzoate |
853070-30-1 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T205978-100mg |
tert-Butyl 5-Amino-2-fluorobenzoate |
853070-30-1 | 100mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1382258-1g |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95+% | 1g |
￥3864.00 | 2024-07-28 | |
| A2B Chem LLC | AC19135-250mg |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95% | 250mg |
$200.00 | 2024-04-19 | |
| A2B Chem LLC | AC19135-1g |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95% | 1g |
$454.00 | 2024-04-19 | |
| A2B Chem LLC | AC19135-50mg |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95% | 50mg |
$112.00 | 2024-04-19 | |
| A2B Chem LLC | AC19135-100mg |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95% | 100mg |
$150.00 | 2024-04-19 | |
| A2B Chem LLC | AC19135-500mg |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95% | 500mg |
$350.00 | 2024-04-19 | |
| A2B Chem LLC | AC19135-2.5g |
tert-Butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95% | 2.5g |
$859.00 | 2024-04-19 |
tert-Butyl 5-amino-2-fluorobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:853070-30-1)tert-Butyl 5-amino-2-fluorobenzoate
Order Number:A841289
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:53
Price ($):338.0
Email:sales@amadischem.com
tert-Butyl 5-amino-2-fluorobenzoate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:853070-30-1)tert-Butyl 5-amino-2-fluorobenzoate
Purity:99%
Quantity:1g
Price ($):338.0